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Compound of Interest

Compound Name: 1-Nitropyrazole

Cat. No.: B188897

Essential Safety and Handling Guide for 1-
Nitropyrazole

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1-Nitropyrazole (CAS No: 7119-95-1). The following procedural
guidance is intended for researchers, scientists, and professionals in drug development to
ensure safe laboratory operations.

Hazard Identification and Safety Data

1-Nitropyrazole is a chemical compound that requires careful handling due to its potential
health hazards. The primary risks associated with this compound are acute toxicity if
swallowed, skin and eye irritation, and respiratory irritation.[1][2]

Signal Word:Warning[1][2][3][4][5]

The table below summarizes the key hazard information as per the Globally Harmonized
System (GHS).
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Hazard Class Hazard Statement GHS Code
Acute Toxicity, Oral (Category )
2 Harmful if swallowed H302
Skin Corrosion/Irritation o
Causes skin irritation H315

(Category 2)
Serious Eye Damage/Eye ) o

o Causes serious eye irritation H319
Irritation (Category 2)
Specific target organ toxicity —
Single exposure (Category 3), May cause respiratory irritation ~ H335

Respiratory system

Data sourced from multiple safety data sheets.[1][2][5][6]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling 1-Nitropyrazole.
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Protection Type

Specific Recommendations

Rationale

Eye Protection

Wear tight-sealing safety
goggles or chemical safety
goggles with side-shields as
described by OSHA or EN166
standards.[7][8]

Prevents eye contact and

serious irritation.[2][3]

Hand Protection

Wear appropriate protective
gloves.[1][3][7] Inspect gloves
prior to use and use proper
removal techniques to avoid

skin contact.[9]

Prevents skin irritation.[2][3]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator (such as a
dust mask type N95) if
ventilation is inadequate,
exposure limits are exceeded,

or irritation is experienced.[1]

[8]

Protects against respiratory
tract irritation.[1][2]

Body Protection

Wear a lab coat or other
protective clothing to prevent

skin exposure.[3][7][8]

Minimizes the risk of accidental

skin contact.

General Safety

Ensure that eyewash stations
and safety showers are readily
accessible and in close

proximity to the workstation.[4]

[7](8]

Provides immediate
decontamination in case of

accidental exposure.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical for safety. The following steps outline the

procedure for handling 1-Nitropyrazole from receipt to use.

Step 1: Receiving and Storage
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e Upon receipt, visually inspect the container for any damage or leaks.

» Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area.[8][9]
[10]

o Keep it away from incompatible materials such as strong oxidizing agents, acids, and bases.
[41[8][11]

Step 2: Preparation for Use

o Always handle 1-Nitropyrazole inside a certified chemical fume hood to ensure adequate
ventilation.[8][11]

o Before handling, put on all required PPE as detailed in the table above.

o Prepare all necessary equipment and materials in the fume hood to minimize movement and
potential for spills.

Step 3: Weighing and Handling

* When weighing the solid, take care to avoid creating dust.[3][8][9]
o Use appropriate tools (e.g., spatula) for transfers.

e Do not eat, drink, or smoke in the handling area.[8][9]

e Avoid direct contact with eyes, skin, and clothing.[3][8][10]

Step 4: Post-Handling

e Wash hands and any exposed skin thoroughly with soap and water immediately after
handling.[3][8][9]

e Clean the work area and any equipment used.

o Securely close the container and return it to its designated storage location.[8][10]

Disposal Plan

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC430160050&productDescription=4-NITRO-1H-PYRAZOLE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/DE/de/sds/aldrich/p56607
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/354909.pdf
https://www.fishersci.com/store/msds?partNumber=AC131741000&productDescription=PYRAZOLE%2C+98%25+100GRPYRAZOLE%2C&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC430160050&productDescription=4-NITRO-1H-PYRAZOLE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=FM00165DA&productDescription=5-NITRO-1H-PYRAZOLE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b188897?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC430160050&productDescription=4-NITRO-1H-PYRAZOLE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=FM00165DA&productDescription=5-NITRO-1H-PYRAZOLE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/H1695_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC430160050&productDescription=4-NITRO-1H-PYRAZOLE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/DE/de/sds/aldrich/p56607
https://www.fishersci.com/store/msds?partNumber=AC430160050&productDescription=4-NITRO-1H-PYRAZOLE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/DE/de/sds/aldrich/p56607
https://www.tcichemicals.com/BE/en/sds/H1695_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC430160050&productDescription=4-NITRO-1H-PYRAZOLE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/354909.pdf
https://www.tcichemicals.com/BE/en/sds/H1695_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC430160050&productDescription=4-NITRO-1H-PYRAZOLE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/DE/de/sds/aldrich/p56607
https://www.fishersci.com/store/msds?partNumber=AC430160050&productDescription=4-NITRO-1H-PYRAZOLE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/354909.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

Waste Collection:

 All solid waste contaminated with 1-Nitropyrazole (e.g., weighing paper, gloves, paper
towels) must be collected in a dedicated, clearly labeled hazardous waste container.

« Solutions containing 1-Nitropyrazole should be collected in a separate, compatible, and
leak-proof hazardous waste container.[12]

» Never dispose of 1-Nitropyrazole or its waste down the drain or in regular trash.[3][4][7][9]
[10]

Container Management:

o Empty containers must be triple-rinsed with a suitable solvent. The rinseate must be
collected and disposed of as hazardous waste.[12]

o Keep waste containers closed except when adding waste.[12]

Final Disposal:

o All waste must be disposed of through an approved waste disposal plant.[4][8]

» Follow all local, regional, and national regulations for hazardous waste disposal.[3][4]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Nitropyrazole.
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3. Post-Handling 5. Waste Collection
- Clean workspace - Segregate solid & liquid waste

- Wash hands thoroughly - Use labeled, sealed containers
4. Storage 6. Final Disposal
- Tightly seal container - Arrange pickup by certified waste handler

- Return to cool, dry, ventilated area - Follow institutional protocols

Process Complete

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 1-Nitropyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 1-
Nitropyrazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188897#personal-protective-equipment-for-handling-
1-nitropyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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